Potassium cyclopropyltrifluoroborate
Overview
Description
Potassium cyclopropyltrifluoroborate is a chemical compound with the molecular formula C3H5BF3K . It may contain 5-10% cyclopropylboronic acid . This compound is involved in Suzuki-Miyaura cross-coupling reactions .
Synthesis Analysis
The synthesis of Potassium cyclopropyltrifluoroborate can be achieved from Cyclopropylboronic acid .Molecular Structure Analysis
The molecular weight of Potassium cyclopropyltrifluoroborate is 147.98 g/mol . The empirical formula is C3H5BF3K .Chemical Reactions Analysis
Potassium cyclopropyltrifluoroborate is involved in Suzuki-Miyaura cross-coupling reactions . It acts as an organotrifluoroborate, which are known to be versatile and stable boronic acid surrogates .Physical And Chemical Properties Analysis
Potassium cyclopropyltrifluoroborate is a solid at 20 degrees Celsius . It appears as a white to almost white powder or crystal .Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
Potassium cyclopropyltrifluoroborate is widely used in Suzuki-Miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed cross-coupling process, which allows the formation of carbon-carbon bonds by the reaction of organoboron compounds with organic halides .
Synthesis of Diverse Organic Compounds
The compound’s versatility as a reagent enables the synthesis of a wide array of organic compounds . This showcases its significance in the field of organic synthesis .
Compatibility with Various Functional Groups
Potassium cyclopropyltrifluoroborate is compatible with a wide range of functional groups . This makes it a valuable tool in complex organic synthesis where the preservation of functional groups is necessary .
Stability under Harsh Reaction Conditions
These reagents are stable to many commonly used and harsh reaction conditions . This stability makes them suitable for use in a variety of chemical reactions .
Carbon-Carbon Bond Forming Reactions
Apart from Suzuki-Miyaura cross-coupling reactions, Potassium cyclopropyltrifluoroborate has also been used for a variety of other carbon-carbon bond forming reactions . This further extends its utility in organic synthesis .
Use as Boronic Acid Surrogates
Potassium cyclopropyltrifluoroborate acts as a versatile and stable boronic acid surrogate . This makes it useful in reactions where boronic acids are required but may be unstable .
Mechanism of Action
Target of Action
Potassium Cyclopropyltrifluoroborate is primarily used in the field of organic chemistry as a reagent in Suzuki-Miyaura cross-coupling reactions . It acts as a boronic acid surrogate, providing a stable and versatile alternative for these reactions .
Mode of Action
The compound interacts with its targets, which are typically organic substrates, through a process known as the Suzuki-Miyaura cross-coupling reaction . This reaction involves the coupling of an organoboron compound, such as Potassium Cyclopropyltrifluoroborate, with an organic halide in the presence of a palladium catalyst .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction, facilitated by Potassium Cyclopropyltrifluoroborate, is a key step in various biochemical pathways. It enables the formation of carbon-carbon bonds, which are fundamental in the synthesis of many organic compounds .
Result of Action
The primary result of Potassium Cyclopropyltrifluoroborate’s action is the formation of new carbon-carbon bonds through the Suzuki-Miyaura cross-coupling reaction . This enables the synthesis of a wide range of organic compounds, including pharmaceuticals, agrochemicals, and materials for organic electronics .
Action Environment
The efficacy and stability of Potassium Cyclopropyltrifluoroborate can be influenced by various environmental factors. For instance, the compound is air-sensitive and should be stored under inert atmosphere . Additionally, the Suzuki-Miyaura reaction it facilitates is typically conducted under controlled temperature conditions . Therefore, maintaining appropriate environmental conditions is crucial for the effective action of Potassium Cyclopropyltrifluoroborate.
Safety and Hazards
properties
IUPAC Name |
potassium;cyclopropyl(trifluoro)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5BF3.K/c5-4(6,7)3-1-2-3;/h3H,1-2H2;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFMLURFHOSOXRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1CC1)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5BF3K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70635702 |
Source
|
| Record name | Potassium cyclopropyl(trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70635702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium cyclopropyltrifluoroborate | |
CAS RN |
1065010-87-8 |
Source
|
| Record name | Potassium cyclopropyl(trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70635702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Potassium cyclopropyltrifluoroborate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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